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Introduction: Ruthenium on carbon (Ru/C) is a versatile and highly effective heterogeneous

catalyst used for a variety of chemical transformations, including hydrogenation,

dehydrogenation, and oxidation reactions.[1][2] Its applications are prominent in the chemical,

pharmaceutical, and petrochemical industries where precise reaction control is essential.[1][3]

The use of Ru/C in continuous flow chemistry offers significant advantages over traditional

batch processing. These benefits include enhanced safety, particularly when using hydrogen

gas, improved heat and mass transfer, easier scalability, and simplified product and catalyst

separation.[4][5][6] This document provides detailed protocols and application data for utilizing

Ru/C in a packed-bed reactor for flow chemistry processes.

Applications and Reaction Data
Ru/C is effective for a wide range of hydrogenation reactions in flow systems. It facilitates the

reduction of aromatic and nitro groups, as well as the hydrogenation of esters and other

functional groups.[3][7][8][9] The catalyst demonstrates high stability and can be reused for

extended periods with minimal loss of activity.[1][5]

Table 1: Selected Applications of Ru/C in Flow
Chemistry

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1368696?utm_src=pdf-interest
https://heegermaterials.com/catalyst-and-compound/2726-ruthenium-on-carbon-catalyst-ruc-catalyst-cas-7440-18-8.html
https://pubmed.ncbi.nlm.nih.gov/34853287/
https://heegermaterials.com/catalyst-and-compound/2726-ruthenium-on-carbon-catalyst-ruc-catalyst-cas-7440-18-8.html
https://www.nbinno.com/article/other-organic-chemicals/ruthenium-on-carbon-a-versatile-catalyst-for-industrial-applications-ny
https://www.researchgate.net/publication/340691684_Recent_Progress_in_Continuous-Flow_Hydrogenation
https://www.researchgate.net/publication/286162747_Supported_Ruthenium_Catalysts_for_Sustainable_Flow_Chemistry
http://goflow.at/research/catalysis-in-flow/
https://www.nbinno.com/article/other-organic-chemicals/ruthenium-on-carbon-a-versatile-catalyst-for-industrial-applications-ny
https://www.researchgate.net/figure/Rh-C-and-Ru-C-catalyzed-hydrogenation-of-arene-in-continuous-flow_fig39_340691684
https://pubs.rsc.org/en/content/articlehtml/2020/gc/d0gc02225j
https://www.researchgate.net/publication/270893071_Concurrent_Hydrogenation_of_Aromatic_and_Nitro_Groups_over_Carbon-Supported_Ruthenium_Catalysts
https://heegermaterials.com/catalyst-and-compound/2726-ruthenium-on-carbon-catalyst-ruc-catalyst-cas-7440-18-8.html
https://www.researchgate.net/publication/286162747_Supported_Ruthenium_Catalysts_for_Sustainable_Flow_Chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substra
te

Product
Catalyst
Loading

Temper
ature
(°C)

Pressur
e (bar)

Flow
Rate /
Residen
ce Time

Yield /
Convers
ion

Referen
ce

Ethyl 2,2-

difluoro-

2-

phenylac

etate

2,2-

difluoro-

2-

phenylet

hanol

0.065

mol%

(Homoge

neous

Ru-

MACHO)

60 10

3.7 g h⁻¹

throughp

ut

98%

Yield
[8]

Morpholi

ne +

Benzyl

Alcohol

N-

Benzylm

orpholine

Not

specified

(Immobili

zed Ru

complex)

150
Not

specified

Not

specified

98%

Conversi

on

[5]

Toluene

Methylcy

clohexan

e

0.00625

mol% Rh

(Rh-Pt

nanoparti

cles)

50 1
>50 days

operation

High

Conversi

on

[4]

1,2-

dichloro-

4-

nitrobenz

ene

3,4-

dichloroa

niline

Not

specified

(Coke-

modified

nickel)

Not

specified

Not

specified

Not

specified

High

Selectivit

y

[9]

5-

hydroxy

methylfur

fural

(HMF)

2,5-

furandica

rboxylic

acid

(FDCA)

50 mg 75 1
0.03

mL/min

81.5%

Yield
[10]

Note: Data for homogeneous and other related catalysts are included to illustrate the scope of

relevant flow chemistry transformations, as direct quantitative flow data for heterogeneous

Ru/C is sometimes embedded in broader studies.
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Experimental Protocols
Safety Precautions
Ruthenium on carbon is a flammable solid and should be handled with care.[11] It is often

supplied with ~50% water content to mitigate its pyrophoric nature.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[11][12]

Handling: Use spark-proof tools and handle in a well-ventilated area, preferably a fume

hood, to avoid inhaling the dust.[11][13] Avoid contact with skin and eyes.[13]

Storage: Store in a cool, dry, tightly closed container away from sources of ignition and

strong oxidizing agents.[11][12]

Spills: In case of a spill, sweep up the material using a spark-proof tool and place it into a

suitable container for disposal.[11]

Fire: Use a CO2, dry chemical, or water spray extinguisher.[13]

Diagram: General Flow Hydrogenation Setup
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Caption: A typical experimental setup for continuous flow hydrogenation using a Ru/C packed-

bed reactor.

Protocol: Preparation of a Ru/C Packed-Bed Reactor
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This protocol describes the dry packing of a stainless-steel column with a commercial Ru/C

catalyst.

Column Preparation:

Select a column of appropriate dimensions for the desired scale and residence time.

Ensure the column and its frits (at both ends) are clean and dry.

Attach the bottom frit and end fitting to the column.

Catalyst Weighing:

Carefully weigh the required amount of Ru/C catalyst. Handle the catalyst in a fume hood,

being mindful of its flammable nature. If using a dry catalyst, extra caution is needed.

Column Packing:

Secure the column vertically in a clamp.

Using a funnel, add small portions of the Ru/C powder into the column.[14]

Gently tap the side of the column after each addition to ensure even packing and settling

of the catalyst bed.[14]

Continue adding the catalyst until the column is filled to the desired level.

Place the top frit onto the catalyst bed and secure the top end fitting.

System Integration:

Install the packed column into the flow reactor system.

Before introducing the reaction mixture, prime the system by flowing the reaction solvent

through the column at a low flow rate to wet the catalyst bed and remove any trapped air.

Diagram: Experimental Workflow
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Caption: General workflow for performing a catalytic reaction using Ru/C in a flow chemistry

system.

Protocol: General Procedure for Hydrogenation in Flow
This protocol provides a general method for the hydrogenation of a substrate in solution.

System Setup:

Assemble the flow chemistry system as shown in the diagram above, including a

solvent/reagent pump, a mass flow controller for hydrogen, a gas-liquid mixer, the packed-

bed reactor, and a back-pressure regulator.[15]

Ensure all connections are secure and leak-tested.

Reagent Preparation:

Prepare a stock solution of the substrate in a suitable solvent (e.g., methanol, ethanol,

toluene) at a known concentration.

Degas the solution if necessary to remove dissolved oxygen.

Reaction Execution:

Heat the column to the desired reaction temperature (e.g., 50-150 °C).[4][16]

Set the back-pressure regulator to the target pressure (e.g., 1-70 bar).[4][15]

Begin flowing the solvent through the system at the desired flow rate to stabilize the

temperature and pressure.

Introduce the hydrogen gas through the mass flow controller at the specified flow rate.

Once the system is stable, switch the liquid feed from pure solvent to the substrate

solution.

Sample Collection and Analysis:
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Allow the system to reach a steady state (typically after 3-5 reactor volumes have passed

through).

Collect the reactor output over a measured time interval.

Analyze the collected samples using appropriate analytical techniques (e.g., GC, HPLC,

NMR) to determine conversion, selectivity, and yield.

System Shutdown:

Switch the liquid feed back to pure solvent to flush the system of any remaining reagents

and products.

Turn off the hydrogen gas flow.

Allow the system to cool down and depressurize before disassembly.

Optimization and Logic
Optimizing a flow chemistry process involves systematically varying parameters to maximize

yield, selectivity, and throughput while ensuring safety and stability.[17][18]

Diagram: Reaction Optimization Logic
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Caption: A logical workflow for optimizing key parameters in a Ru/C-catalyzed flow

hydrogenation reaction.
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This structured approach allows researchers to efficiently identify the optimal conditions for

their specific transformation, leveraging the inherent advantages of continuous flow processing

for rapid and controlled experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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